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Compound of Interest

Compound Name: Asbestos, Amosite

CAS No.: 12172-73-5

Cat. No.: B1175327

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the standardized protocols for the

quantification of airborne amosite fibers, a regulated amphibole asbestos mineral. Accurate and

reproducible fiber counting is critical for occupational safety, environmental monitoring, and in

the context of non-clinical safety studies for inhaled drug products where amosite may be a

contaminant. The following sections detail the predominant methodologies, with a focus on the

National Institute for Occupational Safety and Health (NIOSH) Method 7400, and include

comparative data from other relevant standards.

Summary of Key Quantitative Parameters for
Asbestos Fiber Counting
The following table summarizes and compares the key quantitative parameters of major

asbestos fiber counting standards. This allows for a direct comparison of the methodologies

employed.
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Parameter
NIOSH Method
7400 (PCM)

ISO 10312:1995
(TEM)

ASTM D7201-06
(PCM/TEM)

Analytical Method
Phase Contrast

Microscopy (PCM)

Transmission Electron

Microscopy (TEM)

Phase Contrast

Microscopy (PCM)

and Transmission

Electron Microscopy

(TEM)

Filter Type
25 mm Mixed

Cellulose Ester (MCE)

Polycarbonate or

Cellulose Ester

25 mm Mixed

Cellulose Ester (MCE)

Filter Pore Size 0.45 to 1.2 µm[1]

Not explicitly defined,

but suitable for TEM

analysis.

Not explicitly defined,

but consistent with

NIOSH 7400 for PCM.

Sampling Flow Rate 0.5 to 16 L/min[1]

Not explicitly defined,

dependent on

sampling

environment.

Not explicitly defined,

but consistent with

NIOSH 7400 for PCM.

Recommended Air

Volume

400 L at 0.1 fiber/cc to

achieve 100 to 1300

fibers/mm² loading[1]

Dependent on

expected

concentration, aiming

for 50 to 7000

structures/mm²[2]

Dependent on

expected

concentration.

Microscope

Magnification
400-450x[3][4]

Typically 10,000x to

20,000x for fiber

identification and

measurement.

400-450x for PCM.

Counting Graticule
Walton-Beckett (100

µm field of view)[1]

N/A (Image analysis

software is used)

Walton-Beckett for

PCM.

Fiber Definition
Length > 5 µm, Aspect

Ratio ≥ 3:1[3][4]

Minimum length of 0.5

µm is reported.[2]

Consistent with

NIOSH 7400 for PCM.

Counting Rules (PCM) "A" Rules: Count

fibers >5µm in length

N/A Based on NIOSH

7400 and ISO 8672.

[5]
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with an aspect ratio of

≥3:1.

Limit of Detection
7 fibers/mm² filter

area[1]

Theoretically lower

than PCM, dependent

on volume and

analysis area.[2]

Similar to NIOSH

7400 for PCM.

Experimental Protocol: NIOSH Method 7400 for
Amosite Fiber Counting
This protocol provides a step-by-step methodology for the collection and analysis of airborne

amosite fibers using Phase Contrast Microscopy (PCM) as detailed in NIOSH Method 7400.

Air Sampling
Sampler Preparation: Use a 25-mm three-piece cassette with a 50-mm electrically

conductive extension cowl containing a mixed cellulose ester (MCE) filter with a pore size of

0.45 to 1.2 µm.[1] Ensure representative filters are checked for background fiber counts

before use; the mean should be less than 5 fibers per 100 graticule fields.[6]

Calibration: Calibrate a personal sampling pump to a flow rate between 0.5 and 16 L/min.[1]

Sample Collection: Attach the sampler to a worker's breathing zone or place it in a static

location for area monitoring. The sampling duration should be adjusted to achieve an optimal

fiber loading of 100 to 1,300 fibers/mm² on the filter.[3] For an expected concentration of 0.1

fibers/cc, a sampling time of 8 hours at a flow rate of 1 to 4 L/min is appropriate.[6]

Field Blanks: Prepare and handle 2 to 10 field blanks in the same manner as the samples,

but without drawing air through them.[1]

Sample Preparation for Microscopy
Filter Excision: Carefully remove the filter from the cassette and use a clean scalpel to cut a

wedge of approximately 25% of the filter area.

Slide Mounting: Place the filter wedge on a clean microscope slide.
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Filter Clearing: Add a drop of acetone to a clearing solution (e.g., triacetin) to dissolve the

filter matrix and render it transparent.[7] A revised version of the method also allows for the

use of a dimethylformamide solution and Euparal resin.[7]

Coverslipping: Gently lower a clean coverslip onto the filter wedge to avoid trapping air

bubbles.

Microscopic Analysis
Microscope Setup: Use a positive phase-contrast microscope equipped with a Walton-

Beckett graticule in one of the eyepieces.[1] The microscope should be calibrated using a

phase-shift test slide.[7]

Fiber Counting:

Focus on the surface of the filter.

Systematically scan the filter wedge, counting fibers in at least 20 graticule fields or until

100 fibers are counted, whichever comes first.[3]

Apply the NIOSH 7400 "A" counting rules:

Count fibers longer than 5 µm.[3]

Count fibers with a length-to-width ratio (aspect ratio) of 3:1 or greater.[3]

Fibers lying entirely within the graticule receive a count of one.[3]

For fibers crossing the boundary of the graticule, count any fiber with only one end

inside the graticule as a half fiber.

Do not count fibers touching particles that are more than 3 times the fiber diameter.

Data Recording: Record the total number of fibers counted and the number of fields

examined.

Calculations
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The airborne fiber concentration is calculated using the following formula:

Concentration (fibers/mL) = ( (FB / FL) - (BFB / BFL) ) * (ECA / (MFA * V))

Where:

FB = Total number of fibers counted

FL = Total number of fields counted

BFB = Total number of fibers counted on the blank filter

BFL = Total number of fields counted on the blank filter

ECA = Effective collecting area of the filter (typically 385 mm² for a 25-mm filter)

MFA = Microscope count field area (0.00785 mm² for a Walton-Beckett graticule)

V = Sampled air volume in Liters (L)

Quality Control and Assurance
A robust quality control program is essential for reliable fiber counting.

Blank Analysis: Analysis of field and lab blanks is crucial to identify any contamination. A

mean of ≥ 5 fibers per 100 graticule fields on laboratory blanks requires discarding the filter

lot.[6]

Inter-laboratory and Intra-laboratory Analysis: Regularly exchange and re-analyze samples

between different analysts and laboratories to ensure consistency and accuracy.

Participation in proficiency analytical testing (PAT) programs is recommended.[8]

Analyst Training: Proper training of analysts is critical to minimize subjective errors in fiber

identification and sizing.[9]

Experimental Workflow and Signaling Pathway
Diagrams
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The following diagrams illustrate the experimental workflow for amosite fiber counting.
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Caption: Experimental workflow for amosite fiber counting via NIOSH Method 7400.
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Caption: Logical workflow for quality control in amosite fiber counting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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